Cas no 176182-04-0 (Polygalasaponin XXXII)

• Product Name: Polygalasaponin XXXII
• CAS No: 176182-04-0
• Molecular Formula: C₇₉H₁₁₈O₃₈
• Molecular Weight: 1676
• CID: 1123954
• PubChem ID: 101695970

Polygalasaponin XXXII Properties

Names and Identifiers

• Polygalasaponin XXXII
• Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,27-dihydroxy-, 28-[O-α-L-arabinopyranosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-O-[D-apio-β-D-furanosyl-(1→3)]-O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→3)]-6-deoxy-4-O-[(2E)-3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-g...
• 176182-04-0

• InChIKey： WZOBMHJVDKLZQM-YYYQSLJOSA-N
• Inchi： 1S/C79H118O38/c1-32-46(87)49(90)52(93)66(106-32)114-60-57(110-45(86)17-12-35-10-13-36(102-9)14-11-35)34(3)108-69(61(60)115-68-55(96)59(113-70-62(97)79(101,30-82)31-105-70)56(33(2)107-68)111-65-54(95)58(41(85)28-104-65)112-64-51(92)47(88)40(84)27-103-64)117-72(100)77-21-20-73(4,5)24-38(77)37-15-16-43-74(6)25-39(83)63(116-67-53(94)50(91)48(89)42(26-80)109-67)76(8,71(98)99)44(74)18-19-75(43,7)78(37,29-81)23-22-77/h10-15,17,32-34,38-44,46-70,80-85,87-97,101H,16,18-31H2,1-9H3,(H,98,99)/b17-12+/t32-,33-,34+,38-,39-,40-,41+,42+,43+,44+,46-,47-,48+,49+,50-,51+,52+,53+,54+,55+,56-,57-,58-,59-,60-,61+,62-,63-,64-,65-,66-,67-,68-,69-,70-,74+,75+,76-,77-,78-,79-/m0/s1
• SMILES： C([C@@]12CC[C@]3(CCC(C)(C)C[C@@]3([H])C1=CC[C@]1([H])[C@]3(C[C@H](O)[C@H](O[C@@]4([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O4)O)[C@@](C)(C(=O)O)[C@]3([H])CC[C@@]21C)C)C(=O)O[C@@H]1O[C@H](C)[C@H](OC(=O)/C=C/C2C=CC(OC)=CC=2)[C@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O)[C@H]1O[C@]1([H])O[C@@H](C)[C@H](O[C@]2([H])OC[C@@H](O)[C@H](O[C@]3([H])OC[C@H](O)[C@H](O)[C@H]3O)[C@H]2O)[C@@H](O[C@]2([H])OC[C@@](O)(CO)[C@H]2O)[C@H]1O)O

Computed Properties

• Exact Mass: 1674.7301093g/mol
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 38
• Rotatable Bond Count: 24
• Monoisotopic Mass: 1674.7301093g/mol
• Heavy Atom Count: 117
• Complexity: 3480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 41
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 583Ų

Experimental Properties

• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides